Cas no 1001518-99-5 ((4-Nitro-1H-pyrazol-1-yl)methanol)

(4-Nitro-1H-pyrazol-1-yl)methanol is a nitro-substituted pyrazole derivative featuring a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its versatility as a building block for the preparation of more complex heterocyclic systems. The presence of both the nitro and hydroxymethyl groups offers multiple reactive sites, enabling selective modifications for applications in pharmaceuticals, agrochemicals, and materials science. Its stable crystalline form ensures ease of handling and storage under standard conditions. The compound’s well-defined structure and reactivity make it a valuable intermediate for researchers developing novel bioactive molecules or functional materials.

(4-Nitro-1H-pyrazol-1-yl)methanol structure

1001518-99-5 structure

Product Name:(4-Nitro-1H-pyrazol-1-yl)methanol

CAS No:1001518-99-5

MF:C₄H₅N₃O₃

MW:143.100800275803

MDL:MFCD05667115

CID:1072515

PubChem ID:7018545

Update Time:2025-10-22

(4-Nitro-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-Nitro-1H-pyrazol-1-yl)methanol
- AKOS B022868
- ART-CHEM-BB B022868
- (4-nitro-1-pyrazolyl)methanol
- (4-NITRO-PYRAZOL-1-YL)-METHANOL
- 1H-pyrazole-1-methanol, 4-nitro-
- DB-016571
- EN300-230013
- LS-03707
- STK312144
- MFCD05667115
- ALBB-011779
- AKOS000311468
- DTXSID701305929
- CS-0271098
- (4-nitropyrazol-1-yl)methanol
- AKOS015922144
- 1001518-99-5
- 4-Nitro-1H-pyrazole-1-methanol
- MDL： MFCD05667115
- Inchi： 1S/C4H5N3O3/c8-3-6-2-4(1-5-6)7(9)10/h1-2,8H,3H2
- InChI Key： PTLSNHXQTWDNMZ-UHFFFAOYSA-N
- SMILES： OCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 143.03309103g/mol
Monoisotopic Mass: 143.03309103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 83.9Å²

(4-Nitro-1H-pyrazol-1-yl)methanol Security Information

HazardClass：IRRITANT

(4-Nitro-1H-pyrazol-1-yl)methanol Pricemore >>

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abcr	AB379645-500 mg	(4-Nitro-1H-pyrazol-1-yl)methanol	1001518-99-5		500MG	€254.60	2023-02-20
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